Cas no 80764-46-1 (Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)-)

Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)- structure
80764-46-1 structure
Product Name:Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)-
CAS No:80764-46-1
MF:C16H14O5
MW:286.279365062714
CID:705056
PubChem ID:12930765
Update Time:2025-04-19

Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)-
    • 3-methoxy-2-(2-methoxybenzoyl)benzoic acid
    • DTXSID50513256
    • 80764-46-1
    • Inchi: 1S/C16H14O5/c1-20-12-8-4-3-6-10(12)15(17)14-11(16(18)19)7-5-9-13(14)21-2/h3-9H,1-2H3,(H,18,19)
    • InChI Key: JRLGAHSOAVMZPW-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C(=O)O)=C1C(C1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 286.08412354g/mol
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.8Ų
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